2-Chloro-3-methylbenzyl amine HCl
Overview
Description
2-Chloro-3-methylbenzyl amine HCl is an organic compound with the molecular formula C7H10ClN2•HCl. It is a colorless, crystalline solid that is soluble in water and alcohols. 2-Chloro-3-methylbenzyl amine HCl is a primary amine, meaning it contains a nitrogen atom bonded to two hydrogen atoms. It is a versatile compound that is used in a variety of applications, from synthesis to drug development.
Scientific Research Applications
Medicinal Chemistry
2-Chloro-3-methylbenzyl amine HCl: is a valuable intermediate in medicinal chemistry. It is used in the synthesis of various pharmaceutical compounds due to its amine functionality, which can act as a precursor for the formation of amide bonds, a common linkage in drugs . The compound’s ability to undergo nucleophilic substitution reactions makes it a versatile building block for creating a wide range of therapeutic agents, including receptor ligands, enzyme inhibitors, and potential anticancer drugs .
Materials Science
In materials science, this compound contributes to the development of new polymers and catalysts. Its incorporation into polymer chains can alter the physical properties, such as thermal stability and mechanical strength, making it useful for creating specialized materials for industrial applications . Additionally, its role in the synthesis of catalysts can enhance chemical reactions used in material production.
Organic Electronics
2-Chloro-3-methylbenzyl amine HCl: plays a role in the field of organic electronics. Its chemical structure allows for the modification of electronic properties in organic semiconductor materials. These materials are used in the production of devices like organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), which are essential for energy-efficient lighting and solar cells .
Photovoltaics
The compound’s potential in photovoltaics is linked to its use in the synthesis of organic dyes and charge transport materials. These components are crucial for the efficiency of dye-sensitized solar cells (DSSCs), a type of solar cell that mimics photosynthesis in plants to convert solar energy into electricity .
Biomaterials
In the realm of biomaterials, 2-Chloro-3-methylbenzyl amine HCl can be utilized to create bioactive molecules that interact with biological systems. This interaction is vital for the design of materials that can be used in medical implants, tissue engineering, and drug delivery systems .
Sustainable Technologies
Lastly, the compound finds applications in sustainable technologies, particularly in environmental remediation. It can be used to synthesize materials that capture pollutants or convert harmful substances into less toxic forms. This application is critical in the efforts to reduce environmental pollution and develop greener chemical processes .
properties
IUPAC Name |
(2-chloro-3-methylphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN.ClH/c1-6-3-2-4-7(5-10)8(6)9;/h2-4H,5,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COPDYTMQESZUOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)CN)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-methylbenzyl amine HCl | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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